Cas no 52632-06-1 (Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester)

Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester structure
52632-06-1 structure
Product name:Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester
CAS No:52632-06-1
MF:C8H13NO3S
MW:203.25872
CID:378327
PubChem ID:351396

Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester
    • ETHYL 2-ISOCYANATO-4-(METHYLTHIO)BUTYRATE
    • Ethyl 2-isocyanato-4-(methylthio)butanoate
    • FT-0693351
    • 52632-06-1
    • IWXRXGRHXXLVHJ-UHFFFAOYSA-N
    • ETHYL 2-ISOCYANATO-4-(METHYLTHIO)BUTYRATE, 97
    • FT-0625958
    • SCHEMBL979343
    • Ethyl alpha-isocyanato gamma-thiomethyl butyrate
    • NSC-521571
    • Ethyl 2-isocyanato-4-methylthiobutyrate
    • NSC521571
    • ethyl 2-isocyanato-4-methylsulfanylbutanoate
    • 64505-12-0
    • DB-326362
    • DB-297384
    • Inchi: InChI=1S/C8H13NO3S/c1-3-12-8(11)7(9-6-10)4-5-13-2/h7H,3-5H2,1-2H3
    • InChI Key: IWXRXGRHXXLVHJ-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C(CCSC)N=C=O

Computed Properties

  • Exact Mass: 203.06169
  • Monoisotopic Mass: 203.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 81Ų

Experimental Properties

  • PSA: 55.73

Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB179615-10 g
Ethyl 2-isocyanato-4-(methylthio)butyrate; 97%
52632-06-1
10g
€122.80 2022-06-11
abcr
AB179615-2 g
Ethyl 2-isocyanato-4-(methylthio)butyrate; 97%
52632-06-1
2g
€57.20 2022-06-11

Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester Related Literature

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.